Cas no 1311313-93-5 (1-(azetidin-3-yl)-4-methyl-1H-pyrazole dihydrochloride)

• Product Name: 1-(azetidin-3-yl)-4-methyl-1H-pyrazole dihydrochloride
• CAS No: 1311313-93-5
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• CID: 4587600
• Update Time: 2025-07-20

1-(azetidin-3-yl)-4-methyl-1H-pyrazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-4-methyl-1H-pyrazole dihydrochloride

• Inchi： 1S/C7H11N3.ClH/c1-6-2-9-10(5-6)7-3-8-4-7;/h2,5,7-8H,3-4H2,1H3;1H
• InChI Key： SQGDSPQPAZKDIA-UHFFFAOYSA-N
• SMILES： CC1C=NN(C2CNC2)C=1.Cl

Additional information on 1-(azetidin-3-yl)-4-methyl-1H-pyrazole dihydrochloride

Introduction to 1-(azetidin-3-yl)-4-methyl-1H-pyrazole dihydrochloride (CAS No. 1311313-93-5)

1-(azetidin-3-yl)-4-methyl-1H-pyrazole dihydrochloride, identified by the CAS number 1311313-93-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic derivative combines the structural features of azetidine and pyrazole, two prominent scaffolds in drug discovery, with a focus on potential biological activities. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and pharmacological studies.

The compound’s molecular structure consists of a pyrazole ring substituted with a methyl group at the 4-position and an azetidin-3-yl moiety at the 1-position. This unique arrangement creates multiple sites for interaction with biological targets, including enzymes and receptors. The azetidin-3-yl group, in particular, is known for its ability to mimic certain amino acid residues, which has been exploited in the design of peptidomimetics and enzyme inhibitors.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for drug development. Studies suggest that the 1-(azetidin-3-yl)-4-methyl-1H-pyrazole dihydrochloride scaffold can be modified to target various therapeutic areas, including inflammation, cancer, and infectious diseases. The presence of both pyrazole and azetidine moieties allows for tunable electronic and steric properties, enabling fine-tuning of binding affinities and selectivity.

In the realm of medicinal chemistry, the synthesis of derivatives from this compound has been explored to enhance pharmacokinetic profiles. Researchers have focused on optimizing solubility, bioavailability, and metabolic stability by introducing additional functional groups or altering the substitution patterns. For instance, modifications at the 3-position of the azetidine ring have shown promise in improving binding interactions with protease targets, which are critical in diseases such as cancer and viral infections.

The dihydrochloride salt form of 1-(azetidin-3-yl)-4-methyl-1H-pyrazole dihydrochloride (CAS No. 1311313-93-5) is particularly advantageous in pharmaceutical formulations due to its enhanced solubility in aqueous media. This property is crucial for developing oral or injectable drugs, where rapid dissolution and absorption are essential for therapeutic efficacy. Additionally, the salt form improves shelf-life stability by minimizing hygroscopic tendencies.

Current research initiatives are leveraging this compound as a starting point for structure-based drug design. High-throughput screening (HTS) campaigns have identified lead compounds derived from 1-(azetidin-3-yl)-4-methyl-1H-pyrazole dihydrochloride that exhibit inhibitory activity against key enzymes involved in metabolic pathways. These findings underscore the compound’s potential as a pharmacophore in developing novel therapeutics for metabolic disorders.

The integration of machine learning algorithms has further accelerated the discovery process by predicting novel derivatives of 1-(azetidin-3-yl)-4-methyl-1H-pyrazole dihydrochloride with enhanced biological activity. Predictive models trained on large datasets of bioactive molecules have suggested modifications that could improve binding affinity to target proteins while minimizing off-target effects. Such computational approaches are becoming indispensable in modern drug discovery pipelines.

Preclinical studies have begun to explore the pharmacological profile of derivatives derived from 1-(azetidin-3-yl)-4-methyl-1H-pyrazole dihydrochloride (CAS No. 1311313-93-5). Initial findings indicate promising anti-inflammatory and antiviral activities, driven by interactions with cyclooxygenase (COX) enzymes and viral proteases. These results are particularly encouraging given the increasing prevalence of inflammatory diseases and emerging viral pathogens.

The versatility of this scaffold also makes it attractive for developing prodrugs—a strategy that enhances bioavailability by converting inactive precursors into active forms within the body. By incorporating functional groups that are cleaved by enzymatic or chemical processes, researchers can design prodrugs that improve delivery to target tissues while reducing systemic toxicity.

Future directions in research may focus on exploring enantioselective synthesis techniques to isolate stereoisomers with improved selectivity profiles. Chiral drugs often exhibit distinct biological activities depending on their stereochemistry, making enantioselective synthesis a critical step in optimizing therapeutic outcomes.

In conclusion, 1-(azetidin-3-yl)-4-methyl-1H-pyrazole dihydrochloride (CAS No. 1311313-93-5) represents a promising scaffold in pharmaceutical research due to its structural versatility and potential biological activities. Advances in synthetic methodologies, computational modeling, and preclinical studies continue to expand its applications across multiple therapeutic domains. As drug discovery efforts evolve toward more targeted and personalized medicine, compounds like this will play an increasingly important role in developing next-generation therapeutics.